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Cat. No.: B064916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-N-ethylnicotinamide is a halogenated derivative of nicotinamide. This technical

guide synthesizes the currently available, though limited, public information regarding its

physicochemical properties, with a focus on solubility and stability. Due to a scarcity of specific

experimental data for 5-Bromo-N-ethylnicotinamide in peer-reviewed literature, this

document also outlines general methodologies for the assessment of these key parameters in

early-stage drug development. This guide is intended to provide a foundational understanding

for researchers and professionals working with this and similar chemical entities.

Physicochemical Properties
Publicly accessible data on 5-Bromo-N-ethylnicotinamide is largely confined to basic

chemical identifiers and calculated physical properties. The following table summarizes the

available information. It is critical to note that properties such as density, boiling point, and flash

point are often calculated and may not reflect experimentally determined values.
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Property Value Source

Molecular Formula C₈H₉BrN₂O [1]

Molecular Weight 229.07 g/mol [1]

CAS Number 173999-48-9 [2]

Appearance White to off-white solid [3]

Density (Calculated) 1.471 g/cm³ [1]

Boiling Point (Calculated) 343.92 °C at 760 mmHg [1]

Flash Point (Calculated) 161.798 °C [1]

pKa (Predicted) 14.07 ± 0.46 [3]

Solubility Profile
Specific quantitative solubility data for 5-Bromo-N-ethylnicotinamide in various solvents is not

readily available in the public domain. For the related compound, 5-Bromo-N-

methylnicotinamide, it is noted to be soluble in polar solvents like water and methanol.[4] This

suggests that 5-Bromo-N-ethylnicotinamide may also exhibit some solubility in polar solvents

due to the presence of the amide group and the pyridine ring. However, experimental

verification is essential.

General Experimental Protocol for Solubility
Assessment
A standard method for determining the thermodynamic solubility of a compound involves the

shake-flask method, followed by a quantitative analytical technique such as High-Performance

Liquid Chromatography (HPLC).

Objective: To determine the equilibrium solubility of 5-Bromo-N-ethylnicotinamide in various

solvents.

Materials:

5-Bromo-N-ethylnicotinamide
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A panel of relevant solvents (e.g., water, phosphate-buffered saline (PBS) at various pH

values, ethanol, methanol, dimethyl sulfoxide (DMSO))

Vials with screw caps

Orbital shaker or rotator

Centrifuge

HPLC system with a suitable detector (e.g., UV-Vis)

Calibrated analytical balance

Volumetric flasks and pipettes

Procedure:

An excess amount of 5-Bromo-N-ethylnicotinamide is added to a vial containing a known

volume of the test solvent.

The vials are sealed and agitated in a temperature-controlled environment (e.g., 25 °C or 37

°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

After agitation, the samples are allowed to stand to allow for the sedimentation of

undissolved solid.

An aliquot of the supernatant is carefully removed and clarified, usually by centrifugation or

filtration, to remove any suspended particles.

The concentration of the dissolved compound in the clarified supernatant is then determined

using a validated analytical method, most commonly HPLC.

A calibration curve of the compound is prepared to accurately quantify the concentration in

the sample.

Stability Profile
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Detailed stability data for 5-Bromo-N-ethylnicotinamide is not present in the available

literature. For the analogous compound, 5-Bromo-N-methylnicotinamide, it is stated to be

generally stable under normal laboratory conditions but may be susceptible to decomposition in

strongly acidic or basic environments.[4] Forced degradation studies are crucial to identify

potential degradation pathways and to develop stability-indicating analytical methods.

General Experimental Protocol for Forced Degradation
Studies
Forced degradation, or stress testing, is essential to understand the intrinsic stability of a drug

substance. It involves subjecting the compound to conditions more severe than accelerated

stability testing.

Objective: To identify the degradation products of 5-Bromo-N-ethylnicotinamide under

various stress conditions and to develop a stability-indicating analytical method.

Stress Conditions:

Acidic Hydrolysis: The compound is dissolved in a suitable solvent and treated with an acid

(e.g., 0.1 N HCl) at elevated temperatures.

Basic Hydrolysis: The compound is treated with a base (e.g., 0.1 N NaOH) at room and

elevated temperatures.

Oxidative Degradation: The compound is exposed to an oxidizing agent (e.g., 3% H₂O₂) at

room temperature.

Thermal Degradation: The compound is subjected to high temperatures in a solid state.

Photostability: The compound is exposed to light of a specified wavelength and intensity.

Analytical Procedure:

Samples are taken at various time points from each stress condition.

The stressed samples are analyzed by a suitable analytical technique, typically HPLC with a

photodiode array (PDA) or mass spectrometry (MS) detector.
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The goal is to separate the parent compound from any degradation products. The

chromatographic conditions (e.g., mobile phase, column, flow rate) are optimized to achieve

this separation.

Mass balance is calculated to ensure that all degradation products are accounted for.

Visualizations
As no specific signaling pathways involving 5-Bromo-N-ethylnicotinamide have been

identified, a generalized workflow for assessing the solubility and stability of a research

compound is presented below.
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Phase 1: Physicochemical Characterization

Phase 2: Definitive Solubility and Stability

Phase 3: Formulation and Long-Term Stability

Compound Synthesis
and Purification

Structural Confirmation
(NMR, MS, etc.)

Initial Solubility Screen
(e.g., Kinetic Solubility)

Thermodynamic Solubility
(Shake-Flask Method)

Forced Degradation Study
(Acid, Base, Oxidative, Thermal, Photo)

pH-Solubility Profile

Pre-formulation Studies

Development of Stability-Indicating
Analytical Method (e.g., HPLC)

Long-Term Stability Testing
(ICH Guidelines)

Formulation Development

Click to download full resolution via product page

Caption: General workflow for solubility and stability assessment of a new chemical entity.

Conclusion
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While 5-Bromo-N-ethylnicotinamide is commercially available, there is a notable lack of

comprehensive, publicly available data regarding its solubility and stability. The information that

is accessible is primarily limited to basic physical and chemical properties, many of which are

calculated. For researchers and drug development professionals, this necessitates empirical

determination of these critical parameters. The general experimental protocols outlined in this

guide for solubility and stability assessment provide a starting point for such investigations.

Future work should focus on generating and publishing robust experimental data for this

compound to facilitate its potential applications in medicinal chemistry and broader scientific

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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